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Compound of Interest

Compound Name: o-Xylene

Cat. No.: B7882435 Get Quote

Ortho-xylene (o-xylene), systematically named 1,2-dimethylbenzene, is an aromatic

hydrocarbon with significant applications in the chemical and pharmaceutical industries. This

guide provides an in-depth overview of its chemical properties, synthesis, applications, and

relevant experimental protocols, tailored for researchers, scientists, and drug development

professionals.

Core Chemical Identifiers and Properties
o-Xylene is a colorless, flammable liquid with a sweet, aromatic odor.[1][2] It is one of three

structural isomers of dimethylbenzene, the others being meta-xylene and para-xylene.[3]

Table 1: Key Identifiers for o-Xylene

Identifier Value

CAS Number 95-47-6[4][5]

Molecular Formula C₈H₁₀[3][4][5]

Molecular Weight 106.17 g/mol [4][6]

IUPAC Name 1,2-Dimethylbenzene[1][2]

Synonyms o-Xylol, 2-Methyltoluene[3][5]

Table 2: Physicochemical Properties of o-Xylene
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Property Value

Appearance Colorless liquid[2][3]

Density 0.88 g/cm³ at 20°C[1][2]

Melting Point -25.2°C (-13.4°F)[1]

Boiling Point 144.4°C (291.9°F)[3]

Flash Point 25°C (77°F)[1]

Solubility in Water 0.02% (20 °C)[3]

Solubility in Organic Solvents
Very soluble in ethanol, diethyl ether, acetone,

and benzene[1][3]

Vapor Pressure 7 mmHg (20°C)[3]

Refractive Index (nD20) 1.505[4][7]

Production and Synthesis
The primary industrial source of o-xylene is petroleum. It is obtained through the catalytic

reforming of petroleum naphtha, which produces a mixture of aromatic compounds, including

the three xylene isomers.[2] These isomers are then separated through fractional distillation.[2]

[7]

A more sustainable, two-step synthesis route has also been developed using biomass-derived

feedstocks. This process involves the dehydration of pinacol to yield 2,3-dimethylbutadiene,

followed by a Diels-Alder reaction with acrolein and subsequent dehydration to form o-xylene.
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Production and major use of o-xylene.
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Applications in Research and Drug Development
o-Xylene is a versatile compound with numerous applications relevant to scientific research

and pharmaceutical development.

Precursor for Phthalic Anhydride: The vast majority of commercially produced o-xylene is

used as a feedstock for the synthesis of phthalic anhydride.[1][2][3] Phthalic anhydride is a

crucial intermediate in the production of plasticizers (e.g., dioctyl phthalate), dyes, and

polyester resins.[1][8]

Solvent: Due to its ability to dissolve a wide range of organic compounds, o-xylene is utilized

as a solvent in the formulation of paints, lacquers, adhesives, and coatings.[1][9] In

laboratory settings, it is used as a clearing agent in histology.[10]

Pharmaceutical Intermediate: o-Xylene serves as a starting material or intermediate in the

synthesis of various active pharmaceutical ingredients (APIs).[8][9][11] For instance, it is

involved in the production of mefenamic acid and riboflavin (Vitamin B2).[10]

Other Syntheses: It is also a precursor for certain pesticides and insecticides.[8][11]

Experimental Protocol: Analysis of o-Xylene by Gas
Chromatography
The purity of o-xylene and the quantification of its impurities can be reliably determined using

gas chromatography (GC), following methods such as ASTM D3797.[12][13] This method is

suitable for analyzing impurities like nonaromatic hydrocarbons, benzene, toluene, and other

xylene isomers.[12][13]

Objective: To determine the purity of an o-xylene sample and quantify impurities.

Materials and Equipment:

Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

Polar-fused silica capillary column

Microsyringe
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Volumetric flasks (50 mL)

o-Xylene test specimen

Internal standard (e.g., iso-octane)

High-purity carrier gas (e.g., Helium or Hydrogen)

Procedure:

Instrument Setup: Install the capillary column in the GC and establish stable operating

conditions as recommended by the instrument manufacturer.

Standard Preparation:

Fill a 50-mL volumetric flask to the mark with the o-xylene sample to be tested.

Using a microsyringe, add a precise amount (e.g., 30 µL) of the internal standard (iso-

octane) to the flask.

Mix the solution thoroughly. This will create a solution with a known concentration of the

internal standard.[12]

Injection: Inject a small volume (e.g., 0.6 µL) of the prepared solution into the gas

chromatograph.[12]

Data Acquisition: Record the resulting chromatogram.

Analysis:

Identify the peaks corresponding to the internal standard, o-xylene, and any impurities by

comparing their retention times to known standards.

Measure the peak areas of all identified components.

The concentration of each impurity is calculated relative to the internal standard.
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The purity of o-xylene is determined by subtracting the total percentage of all identified

impurities from 100%.[12]

Workflow for GC Analysis of o-Xylene
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Gas chromatography analysis workflow.
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Safety and Handling
o-Xylene is a flammable liquid and its vapors can form explosive mixtures with air.[14][15] It is

also an irritant to the skin, eyes, and respiratory system.[2][14] High-level exposure can cause

central nervous system effects such as dizziness and headache.[2]

Recommended Handling Practices:

Work in a well-ventilated area or under a chemical fume hood.[16]

Keep away from heat, sparks, and open flames.[16]

Use explosion-proof electrical equipment.[14]

Ground and bond containers when transferring material to prevent static discharge.[16]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and protective clothing.[14]

In case of a spill, remove all ignition sources and use an inert absorbent material for cleanup.

[14]

Store in a cool, dry, well-ventilated area in tightly closed containers.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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